3,3,4-Trimethyl-1-(1H-1,2,4-triazol-1-yl)pentan-2-one

• CAS No.: 89517-76-0
• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 3,3,4-trimethyl-1-(1,2,4-triazol-1-yl)pentan-2-one
• InChI: InChI=1S/C10H17N3O/c1-8(2)10(3,4)9(14)5-13-7-11-6-12-13/h6-8H,5H2,1-4H3
• InChI Key: IXFRCIXTCOGSAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C)C(=O)CN1C=NC=N1

Description

3,3,4-Trimethyl-1-(1H-1,2,4-triazol-1-yl)pentan-2-one is a useful research compound. Its molecular formula is C10H17N3O and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

162.5 g (1 mol) of 1-chloro-3,3,4-trimethylpentan-2-one are added dropwise to a suspension of 84 g (1.2 mols) of 1,2,4-triazole and 165.6 g (1.2 mols) of potassium carbonate in 1 liter of ethanol. The mixture is stirred for 15 hours at 40° C., the inorganic precipitate is filtered off under suction, the solvent is distilled off, the precipitate is taken up in 500 ml of methylene chloride, the organic phase is extracted with 1 liter of water, the aqueous phase is extracted with 500 ml of methylene chloride, the methylene chloride phases are combined, and the combined phases are extracted with twice 1 liter of water. The solvent is distilled off from the organic phase. 154.6 g (79.3% of theory) of 1-(1,2,4-triazol-1-yl)-3,3,4-trimethylpentan-2-one are obtained as a colorless oil of refractive index nD20 =1.4827. ##STR16##